5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)thiophene-2-carboxamide

Specification

• CAS No.: 2034307-68-9
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.42
• IUPAC Name: 5-methyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C16H14N2OS2/c1-11-2-3-15(21-11)16(19)18-9-12-4-6-17-14(8-12)13-5-7-20-10-13/h2-8,10H,9H2,1H3,(H,18,19)
• Standard InChI Key: MPRYMECXLRSULL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)C(=O)NCC2=CC(=NC=C2)C3=CSC=C3

Introduction

5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)thiophene-2-carboxamide is a complex organic compound with a molecular formula of C16H14N2OS2 and a molecular weight of 314.4 g/mol. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and applications in pharmaceuticals and materials science.

Synthesis and Preparation

While specific synthesis protocols for 5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)thiophene-2-carboxamide are not detailed in the available literature, the synthesis of similar thiophene derivatives often involves multi-step reactions starting from commercially available thiophene and pyridine precursors. These reactions may include alkylation, acylation, and amidation steps to form the desired compound.

Biological Activity and Potential Applications

Although specific biological activity data for 5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)thiophene-2-carboxamide are not reported, thiophene derivatives in general have been explored for their potential as anti-inflammatory, antibacterial, and anticancer agents. For example, some thiophene-2-carboxamide derivatives have shown promising antibacterial activity against various bacterial strains.

Research Findings and Future Directions

Given the lack of specific research findings on 5-methyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)thiophene-2-carboxamide, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. These investigations would provide valuable insights into its potential applications in medicine and materials science.